Cas no 109812-52-4 (1-Pyrenemethanamine, N-methyl-)

• Product Name: 1-Pyrenemethanamine, N-methyl-
• CAS No: 109812-52-4
• MF: C₁₈H₁₅N
• MW: 245.318404436111
• CID: 1189254
• Update Time: 2024-08-03

1-Pyrenemethanamine, N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenemethanamine, N-methyl-

• Inchi： 1S/C18H15N/c1-19-11-15-8-7-14-6-5-12-3-2-4-13-9-10-16(15)18(14)17(12)13/h2-10,19H,11H2,1H3
• InChI Key： SHPMMHMDXANUDY-UHFFFAOYSA-N
• SMILES： C1(CNC)=C2C3=C4C(C=C2)=CC=CC4=CC=C3C=C1

Computed Properties

• Exact Mass: 245.12055

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Melting Point: 48-50 °C
• Boiling Point: 421.3±14.0 °C(Predicted)
• PSA: 12.03
• pka: 9.75±0.10(Predicted)